Cas no 61101-06-2 (1,2,3-Propanetricarboxylic acid, 2-hydroxy-, calcium sodium salt (7:6:6))

• Product Name: 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, calcium sodium salt (7:6:6)
• CAS No: 61101-06-2
• MF: C₆H₉CaNaO₇
• MW: 256.199232816696
• CID: 2701766
• Update Time: 2022-09-22

1,2,3-Propanetricarboxylic acid, 2-hydroxy-, calcium sodium salt (7:6:6) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, calcium sodium salt (7:6:6)

• Inchi： 1S/C6H8O7.Ca.Na.3H/c7-3(8)1-6(13,5(11)12)2-4(9)10;;;;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;;;
• InChI Key： NSTWKEGQHKOCMT-UHFFFAOYSA-N
• SMILES： C(O)(C(=O)O)(CC(=O)O)CC(=O)O.[Ca].[NaH]

Computed Properties

• Exact Mass: 1703.762
• Monoisotopic Mass: 1703.762
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 49
• Heavy Atom Count: 103
• Rotatable Bond Count: 14
• Complexity: 211
• Covalently-Bonded Unit Count: 22
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 984A^2